Cas no 33780-98-2 (9-Octadecenoic acid,2-methylene-, (Z)- (9CI))

• Product Name: 9-Octadecenoic acid,2-methylene-, (Z)- (9CI)
• CAS No: 33780-98-2
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 321868
• PubChem ID: 12731442
• Update Time: 2025-04-19

9-Octadecenoic acid,2-methylene-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,2-methylene-, (Z)- (9CI)
• SCHEMBL23749583
• NSC-189695
• NSC189695
• 33780-98-2

• Inchi： 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)19(20)21/h10-11H,2-9,12-17H2,1H3,(H,20,21)/b11-10-
• InChI Key： KLRXDKRZWWJJQC-KHPPLWFESA-N
• SMILES： OC(C(=C)CCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 425.4°Cat760mmHg
• Flash Point: 318.8°C
• Refractive Index: 1.473
• PSA: 37.3
• LogP: 6.27460